6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-imidazo[4,5-c]pyridine-4-carbonitrile

• CAS RN: 944388-94-7
• Molecular Formula: C12H11ClN4O
• Molecular Weight: 262.69 g/mol
• IUPAC Name: 6-chloro-1-(oxan-2-yl)imidazo[4,5-c]pyridine-4-carbonitrile
• InChI: InChI=1S/C12H11ClN4O/c13-10-5-9-12(8(6-14)16-10)15-7-17(9)11-3-1-2-4-18-11/h5,7,11H,1-4H2
• InChI Key: BRFWQRVXVCDZJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C=NC3=C(N=C(C=C32)Cl)C#N

Description

6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-imidazo[4,5-c]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C12H11ClN4O and its molecular weight is 262.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloro-1H-imidazo[4,5-c]pyridine-4-carbonitrile (620 mg) and p-toluenesulfonic acid monohydrate (10 mg) were suspended in ethyl acetate (10 ml) and heated to 60° C. 3,4-Dihydro-2H-pyran (0.48 ml) was added dropwise and the reaction stirred at 60° C. overnight. The reaction was quenched with 5 mL ammonium hydroxide before addition of water (100 mL) and ethyl acetate (200 mL). Organic layer was separated, dried over sodium sulphate and solvent was evaporated under reduced pressure. The crude product was dissolved in a minimum volume of EtOAc and heptane added. The resulting brown solid was collected by filtration to yield 6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-imidazo[4,5-c]pyridine-4-carbonitrile (630 mg). 1H NMR (DMSO) δ: 8.92 (s, 1H), 8.30 (s, 1H), 5.80 (d, 1H), 4.05 (m, 1H), 3.75 (m, 1H), 2.19 (m, 1H), 2.11 (m, 1H), 1.62 (m, 4H).